Cas no 52076-82-1 (Benzenamine, 2,5-bis(1-methylethyl)-4-nitro-)

• Product Name: Benzenamine, 2,5-bis(1-methylethyl)-4-nitro-
• CAS No: 52076-82-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1575513
• Update Time: 2024-08-24

Benzenamine, 2,5-bis(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-bis(1-methylethyl)-4-nitro-

• Inchi： 1S/C12H18N2O2/c1-7(2)9-6-12(14(15)16)10(8(3)4)5-11(9)13/h5-8H,13H2,1-4H3
• InChI Key： AWKUWKAHTVUURR-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(C)C)=C([N+]([O-])=O)C=C1C(C)C

Computed Properties

• Exact Mass: 222.13694

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 364.3±30.0 °C(Predicted)
• PSA: 69.16
• pka: 0.97±0.14(Predicted)